3-Butyl-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 3-butyl-6-(2,3-dihydro-1,4-benzodioxin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H16N4O2S/c1-2-3-8-13-16-17-15-19(13)18-14(22-15)12-9-20-10-6-4-5-7-11(10)21-12/h4-7,12H,2-3,8-9H2,1H3
• InChI Key: ISKFLTVWVKTGEY-UHFFFAOYSA-N
• SMILES: CCCCC1=NN=C2N1N=C(S2)C3COC4=CC=CC=C4O3

Description

3-Butyl-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a triazole-based heterocyclic compound that has shown promising results in various studies related to its synthesis, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-Butyl-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that this compound exerts its effects by inhibiting various enzymes and signaling pathways that are involved in cell growth and proliferation. It has also been suggested that this compound may induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-Butyl-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as tyrosinase, acetylcholinesterase, and urease. This compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Butyl-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential applications in various fields of research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 3-Butyl-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Some of these include further studies on its mechanism of action, its potential applications in drug development, and its toxicity and safety profiles. Additionally, more research is needed to explore the potential applications of this compound in agriculture and food industries.
In conclusion, 3-Butyl-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound that has shown potential applications in various scientific research fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are all important areas of research that warrant further investigation.

Synthesis Methods

The synthesis of 3-Butyl-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of butylamine with 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid followed by the reaction with thiosemicarbazide and sodium nitrite. This reaction leads to the formation of the desired compound.

Scientific Research Applications

3-Butyl-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various scientific research fields. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth and proliferation of cancer cells. This compound has also been studied for its antimicrobial properties and has shown activity against a wide range of bacteria and fungi.